N-(3-chlorobenzyl)-5-cyclopropyl-N-methyl-1,3,4-oxadiazol-2-amine

• IUPAC Name: N-[(3-chlorophenyl)methyl]-5-cyclopropyl-N-methyl-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C13H14ClN3O/c1-17(8-9-3-2-4-11(14)7-9)13-16-15-12(18-13)10-5-6-10/h2-4,7,10H,5-6,8H2,1H3
• InChI Key: FBZDBILYXPRNTN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)Cl)C2=NN=C(O2)C3CC3
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol

Description

Synthesis Analysis

Synthesis of 1,3,4-oxadiazole derivatives often involves cyclization reactions that introduce the heterocyclic oxadiazole ring. Methods such as the oxidative cyclization of acyl hydrazones using N-chlorosuccinimide and 1,8-diazabicyclo[5.4.0]undec-7-ene have been reported to be efficient for synthesizing various 2,5-disubstituted 1,3,4-oxadiazoles under mild conditions, suggesting a potential pathway for synthesizing the compound (Pardeshi, Patil, & Bobade, 2010).

Safety and Hazards

As with any chemical compound, handling “N-(3-chlorobenzyl)-5-cyclopropyl-N-methyl-1,3,4-oxadiazol-2-amine” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study of compounds containing 1,3,4-oxadiazole rings is an active area of research due to their potential biological activities. Future research could explore the synthesis, properties, and potential applications of “N-(3-chlorobenzyl)-5-cyclopropyl-N-methyl-1,3,4-oxadiazol-2-amine” and related compounds.